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Compound of Interest

Compound Name: Closantel

Cat. No.: B001026

This guide provides comprehensive safety, handling, and disposal procedures for Closantel,
designed for researchers, scientists, and drug development professionals. Adherence to these
protocols is critical for ensuring personal safety and environmental protection.

Hazard Identification and Classification

Closantel is a salicylanilide anthelmintic agent that presents several health and environmental
hazards. It is harmful if swallowed and is toxic to aquatic life with long-lasting effects[1][2].
Accidental ingestion may cause serious health damage, with animal studies indicating that
ingestion of less than 150 grams could be fatal[1]. In cases of overdose, Closantel has been
shown to be neurotoxic, ophthalmotoxic, and hepatotoxic in animals[3]. There is currently no
specific antidote for Closantel poisoning in humans[3][4].

Summary of Hazards Associated with Closantel:
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Hazard Classification GHS Pictogram Hazard Statement

Acute Toxicity, Oral (Category

2 pictogram H302: Harmful if swallowed[5]

. o ) H317: May cause an allergic
Skin Sensitization (Category 1)  pictogram ) )
skin reaction[2]

Hazardous to the Aquatic
Environment, Acute Hazard pictogram H400: Very toxic to aquatic life

(Category 1)

Hazardous to the Aquatic ) o
] ] H410: Very toxic to aquatic life
Environment, Long-term pictogram ) ]
with long lasting effects[2]
Hazard (Category 1)

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure
when handling Closantel. The required level of protection depends on the specific task being
performed.

Recommended PPE for Handling Closantel:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemicalbook.com/msds/closantel-sodium.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20and%20Closantel%20Sodium%20Formulation_AH_IN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20and%20Closantel%20Sodium%20Formulation_AH_IN_6N.pdf
https://www.benchchem.com/product/b001026?utm_src=pdf-body
https://www.benchchem.com/product/b001026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Task Body Hand EyelFace Respiratory
as
Protection Protection Protection Protection
) Not generally
Lab coat or Chemical-

Routine Handling ) Safety glasses required if
o cotton overalls resistant gloves T ) )
(e.g., weighing, with side shields handled in a
) buttoned to the (e.g., elbow- _
preparing or a face well-ventilated
) neck and length PVC ] ]
solutions) ) shield[8]. area or chemical
wrist[6]. gloves)[5][6][7].
fume hood.
Air-purifying
respirator (e.g.,
Spill Cleanup or ) Tightly fitting half-mask or full-
Chemical- Inner and outer

Handling
Powders outside

a fume hood

resistant suit or

coveralls.

chemical-

resistant gloves.

safety goggles or
a full-face

respirator[8].

face) with
appropriate
cartridges for
organic vapors

and particulates.

Operational Protocols: Safe Handling Workflow

A systematic approach to handling Closantel is essential to minimize risk. The following

protocol outlines the key steps from preparation to post-handling cleanup.

Step-by-Step Handling Procedure

e Preparation:

o Work in a designated, well-ventilated area, preferably within a chemical fume hood,

especially when handling powders to avoid the formation of dust and aerosols[5][7][9].

o Ensure an eyewash station and safety shower are readily accessible.

o Assemble all necessary PPE and verify its integrity.

o Keep containers tightly sealed when not in use[1].

e During Handling:
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o Avoid all personal contact, including inhalation and contact with skin and eyes[1][7].

o Use non-sparking tools to prevent fire caused by electrostatic discharge[5][7].

o Do not eat, drink, or smoke in the handling area[1][2][5][7].

e Post-Handling:

[¢]

Decontaminate all equipment and the work surface thoroughly after use.

[e]

Remove PPE carefully to avoid cross-contamination.

[e]

Wash hands, arms, and face thoroughly with soap and water after handling and before
eating, drinking, or smoking[1][6].

[e]

Launder contaminated work clothes separately from other clothing[1].
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Workflow for Safe Handling of Closantel

1. Preparation Phase

Designate Work Area
(Fume Hood Recommended)

l

Verify Emergency Equipment
(Eyewash, Safety Shower)

;

Inspect and Don PPE

Proceed to Handling

2. Handli;g Phase

Handle Closantel
(Weighing, Mixing, etc.)

;

Practice Safe Work Habits
(No eating/drinking, avoid aerosols)

Complete Handling

3. Post-Handling Phase

Decontaminate Surfaces & Equipment

;

Doff PPE Correctly

;

Wash Hands & Exposed Skin Thoroughly

;

Properly Store or Dispose of Waste

Click to download full resolution via product page

Caption: A flowchart illustrating the standard operating procedure for handling Closantel safely.
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Emergency and Disposal Plans

Immediate and appropriate action is required in the event of an emergency. All personnel must

be familiar with these procedures.

First Aid Measures

Ingestion: If swallowed, rinse mouth with water[5]. Do NOT induce vomiting[2]. Seek
immediate medical attention or call a Poison Control Center[5]. Never give anything by
mouth to an unconscious person[2][5].

Skin Contact: Immediately remove contaminated clothing[5]. Wash the affected area
thoroughly with soap and plenty of water[5]. If skin irritation or a rash occurs, get medical
help[2].

Eye Contact: Immediately flush eyes with plenty of pure water for at least 15 minutes,
holding eyelids apart[5][9]. Remove contact lenses if present and easy to do. Continue
rinsing. Consult a physician[5][9].

Inhalation: Move the person to fresh air[2][9]. If breathing is difficult, provide respiratory
support and seek medical attention[9].

Accidental Release (Spill) Protocol

Evacuate: Immediately clear the area of all personnel not involved in the cleanup.

Ventilate: Ensure the area is well-ventilated.

Secure: Remove all sources of ignition[5][7].

Contain: Prevent further spillage or leakage if it is safe to do so[5]. Do not allow the chemical
to enter drains or waterways[5][6].

Absorb & Collect: Use an inert absorbent material to collect the spill. Adhered or collected
material should be promptly placed into a suitable, closed container for disposal[5]. Use
spark-proof tools for collection[5][7].

Decontaminate: Clean the spill area thoroughly.
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» Dispose: Dispose of contaminated materials as hazardous waste according to local, state,
and federal regulations|[7].

Emergency Protocol for Closantel Spill

1. Evacuate Area

:

2. Assess Situation
(Wear full PPE)

3. Contain Spill
(Prevent spread & entry to drains)

4. Absorb & Collect
(Use inert material & non-sparking tools)

5. Package for Disposal
(Label as hazardous waste)

6. Decontaminate Area

7. Report Incident

Click to download full resolution via product page
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Caption: A step-by-step response plan for managing an accidental Closantel spill.

Storage and Disposal

o Storage: Store in a tightly closed, original container in a dry, cool, and well-ventilated place[6]
[7]. Keep away from foodstuffs, incompatible materials, and direct sunlight[6][7]. The storage
area should be locked and inaccessible to unauthorized personnel.

» Disposal: Discharge into the environment must be avoided[5]. Dispose of unused Closantel
and contaminated waste at an approved hazardous waste treatment and disposal facility[7].
Do not dispose of undiluted chemicals on-site[6]. Empty containers should be broken,
crushed, or punctured and buried in a licensed landfill, or disposed of in a designated pit if a
landfill is not available. Do not burn containers[6]. Always follow all applicable local and
national regulations for chemical disposal. Expired or unused products may be returned to
the supplier[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Closantel].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b001026#personal-protective-equipment-for-handling-
closantel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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